Cas no 1805070-68-1 (Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805070-68-1
• MF: C₁₂H₁₃BrF₃NO₄
• MW: 372.135133504868
• CID: 4839760
• Update Time: 2025-10-23

Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H13BrF3NO4/c1-3-20-10(18)5-8-7(6-13)4-9(17-11(8)19-2)21-12(14,15)16/h4H,3,5-6H2,1-2H3
• InChI Key： CANFCNKUKCFZPC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=1CC(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate, with the CAS number 1805070-68-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, making it a versatile molecule for diverse applications.

The molecular structure of Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate is notable for its combination of electron-donating and electron-withdrawing groups. The presence of a bromomethyl group at the 4-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 6-position on the pyridine ring creates a highly functionalized molecule. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel pesticides and herbicides. The trifluoromethoxy group, in particular, has been shown to enhance the stability and selectivity of agrochemicals, making this compound an attractive candidate for further investigation.

In terms of synthesis, Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate can be prepared through a multi-step process involving nucleophilic substitution and acetylation reactions. The use of environmentally friendly solvents and catalysts has been emphasized in recent research to align with green chemistry principles. This approach not only reduces the environmental footprint but also enhances the scalability of the synthesis process.

The pharmacological properties of this compound have also been studied extensively. Preclinical studies suggest that it exhibits moderate activity against certain cancer cell lines, potentially due to its ability to modulate key signaling pathways. However, further research is required to fully understand its mechanism of action and toxicity profile.

In conclusion, Ethyl 4-(bromomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate represents a promising compound with applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and agricultural chemistry. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing both medicinal and agricultural sciences.